Propane, 1,3-bis(octadecyloxy)-

• CAS RN: 17367-38-3
• Molecular Formula: C39H80O2
• Molecular Weight: 581.1 g/mol
• IUPAC Name: 1-(3-octadecoxypropoxy)octadecane
• InChI: InChI=1S/C39H80O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-36-40-38-35-39-41-37-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-39H2,1-2H3
• InChI Key: PDUZRCMQFVWVMN-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCOCCCOCCCCCCCCCCCCCCCCCC
• synonyms: 1,1'-[1,3-Propanediylbis(oxy)]bisoctadecane

Description

Propane, 1,3-bis(octadecyloxy)-, also known as DMOPE, is a synthetic phospholipid that has gained significant attention in the scientific community due to its unique properties. DMOPE is a zwitterionic lipid that is commonly used in the synthesis of liposomes, which are small spherical vesicles that can encapsulate drugs, DNA, and other molecules.

Mechanism Of Action

Propane, 1,3-bis(octadecyloxy)- is a zwitterionic lipid, which means it has both a positive and negative charge. This property allows Propane, 1,3-bis(octadecyloxy)- to interact with other lipids and proteins in the cell membrane. Propane, 1,3-bis(octadecyloxy)--containing liposomes have been shown to fuse with the cell membrane, allowing the encapsulated molecules to enter the cell.

Biochemical And Physiological Effects

Propane, 1,3-bis(octadecyloxy)--containing liposomes have been shown to have minimal toxicity to cells and tissues. Propane, 1,3-bis(octadecyloxy)- has also been shown to have anti-inflammatory effects in animal models of arthritis and colitis.

Advantages And Limitations For Lab Experiments

The main advantage of using Propane, 1,3-bis(octadecyloxy)--containing liposomes in lab experiments is their ability to efficiently encapsulate drugs and DNA. Propane, 1,3-bis(octadecyloxy)--containing liposomes also have improved stability compared to other liposomes. The main limitation of using Propane, 1,3-bis(octadecyloxy)--containing liposomes is their relatively high cost compared to other liposomes.

Future Directions

There are several future directions for research involving Propane, 1,3-bis(octadecyloxy)-. One area of research is the development of Propane, 1,3-bis(octadecyloxy)--containing liposomes for targeted drug delivery. Another area of research is the use of Propane, 1,3-bis(octadecyloxy)--containing liposomes for gene therapy. Additionally, the anti-inflammatory effects of Propane, 1,3-bis(octadecyloxy)- could be further explored in animal models of other inflammatory diseases.

Synthesis Methods

Propane, 1,3-bis(octadecyloxy)- can be synthesized using a variety of methods, but the most common method involves the reaction of 1,3-dioctadecyl-2-trimethylammonium propane (DOTAP) with sodium methoxide in methanol. The reaction produces Propane, 1,3-bis(octadecyloxy)- and sodium chloride as a byproduct. The purity of the synthesized Propane, 1,3-bis(octadecyloxy)- can be improved by using column chromatography.

Scientific Research Applications

Propane, 1,3-bis(octadecyloxy)- has been extensively used in scientific research as a component of liposomes. Liposomes are used as a drug delivery system, and Propane, 1,3-bis(octadecyloxy)--containing liposomes have been shown to have improved stability and drug encapsulation efficiency compared to other liposomes. Propane, 1,3-bis(octadecyloxy)--containing liposomes have also been used in gene delivery, where they have been shown to efficiently deliver DNA to cells.